Cas no 1889884-78-9 (4-methoxy-2,2-dimethylpyrrolidine)

• Product Name: 4-methoxy-2,2-dimethylpyrrolidine
• CAS No: 1889884-78-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5290257
• Update Time: 2026-03-10

4-methoxy-2,2-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,2-dimethylpyrrolidine

• Inchi： 1S/C7H15NO/c1-7(2)4-6(9-3)5-8-7/h6,8H,4-5H2,1-3H3
• InChI Key： AXOQOHRFQWDGOK-UHFFFAOYSA-N
• SMILES： N1CC(OC)CC1(C)C

Additional information on 4-methoxy-2,2-dimethylpyrrolidine

Research Brief on 4-Methoxy-2,2-dimethylpyrrolidine (CAS: 1889884-78-9): Recent Advances and Applications

4-Methoxy-2,2-dimethylpyrrolidine (CAS: 1889884-78-9) is a specialized pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, catalysis, and material science. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules and its utility in asymmetric synthesis. This research brief aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications.

In the context of drug discovery, 4-methoxy-2,2-dimethylpyrrolidine has been identified as a key intermediate in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, where the compound's rigid pyrrolidine core contributed to enhanced binding affinity and metabolic stability. The study employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's pharmacological properties. Notably, derivatives of 4-methoxy-2,2-dimethylpyrrolidine exhibited promising activity against a range of kinase targets, suggesting its potential as a scaffold for targeted cancer therapies.

From a synthetic chemistry perspective, recent work has focused on improving the efficiency and scalability of 4-methoxy-2,2-dimethylpyrrolidine production. A 2024 report in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric purity. The method addressed previous challenges associated with racemization and byproduct formation, offering a more sustainable and cost-effective approach for large-scale manufacturing. Additionally, the study highlighted the compound's utility as a ligand in transition-metal-catalyzed reactions, further expanding its applications in fine chemical synthesis.

Beyond its pharmaceutical relevance, 4-methoxy-2,2-dimethylpyrrolidine has also been investigated for its potential in material science. A recent preprint on ChemRxiv described its incorporation into polymeric frameworks to create stimuli-responsive materials. The compound's methoxy and dimethyl substituents were found to influence the polymer's thermal and mechanical properties, making it suitable for applications in smart coatings and drug delivery systems. These findings underscore the compound's versatility and open new avenues for interdisciplinary research.

In conclusion, 4-methoxy-2,2-dimethylpyrrolidine (CAS: 1889884-78-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a functional moiety in bioactive molecules highlights its broad utility. Future research directions may include further exploration of its pharmacological potential, optimization of synthetic methodologies, and expansion into novel material applications. As the field advances, this compound is poised to remain a valuable tool for researchers seeking to address complex challenges in drug development and beyond.